Cas no 139528-85-1 (Metosulam)

• Product Name: Metosulam
• CAS No: 139528-85-1
• MF: C₁₄H₁₃Cl₂N₅O₄S
• MW: 418.255119085312
• CID: 218679
• PubChem ID: 86422
• Update Time: 2025-04-19

Metosulam Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-2-sulfonamide,N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy-
• Metosulam
• N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide
• 2’,6’-dichloro-5,7-dimethoxy-3’-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonanilide
• N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide
• DE-511
• SCHEMBL55076
• AKOS015903867
• Metosulam, PESTANAL(R), analytical standard
• N-(2,6-Dichloro-3-methylphenyl)-5,7-dimethoxy[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide, 9CI
• XDE 511
• F17025
• (1,2,4)Triazolo(1,5-a)pyrimidine-2-sulfonamide, N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy-
• Metosulam 10 microg/mL in Acetonitrile
• VGHPMIFEKOFHHQ-UHFFFAOYSA-N
• TACCO
• J-007289
• NS00008689
• XRD 511
• CHEBI:82024
• Metosulam [ISO]
• N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonamide
• C18867
• Q17124753
• N-(2,6-DICHLORO-3-METHYLPHENYL)-5,7-DIMETHOXY(1,2,4)TRIAZOLO(1,5-A)PYRIMIDINE-2-SULFONAMIDE
• CHEMBL2288020
• N-(2,6-Dichloro-3-methylphenyl)-5,7-dimethoxy-1,2,4-triazolo-(1,5a)-pyrimidine-2-sulfonamide
• UNII-38SY84A64X
• [1,2,4]Triazolo[1,5-a]pyrimidine-2-sulfonamide, N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy-
• 139528-85-1
• DTXSID9047544
• G87
• DE 511
• 2',6'-DICHLORO-5,7-DIMETHOXY-3'-METHYL(1,2,4)TRIAZOLO(1,5-A)PYRIMIDINE-2-SULFONANILIDE
• 38SY84A64X
• N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy-(1,2,4)triazolo(1,5-a)pyrimidine-2-sulfonamide
• DTXCID7027544

• MDL： MFCD01632342
• Inchi： 1S/C14H13Cl2N5O4S/c1-7-4-5-8(15)12(11(7)16)20-26(22,23)14-18-13-17-9(24-2)6-10(25-3)21(13)19-14/h4-6,20H,1-3H3
• InChI Key： VGHPMIFEKOFHHQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1NS(C1N=C2N=C(C=C(N2N=1)OC)OC)(=O)=O)Cl

Computed Properties

• Exact Mass: 417.00700
• Monoisotopic Mass: 417.0065305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.66
• Melting Point: 211 ºC
• PSA: 116.09000
• LogP: 3.71130

Metosulam Security Information

• Hazardous Material transportation number：UN3077 9/PG 3
• Hazard Category Code： 50
• Safety Instruction： S60
• Hazardous Material Identification：
• Risk Phrases：R50
• Safety Term：S60-61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines 1,2,4-triazolopyrimidine-2-sulfonamides 1,2,4-triazolopyrimidine-2-sulfonanilides